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Compound of Interest

Compound Name: Strontium chlorate

Cat. No.: B1594936 Get Quote

Technical Support Center: Optimization of Strontium
Chlorate Particle Size
Disclaimer: The information provided herein is intended for use by qualified researchers,

scientists, and professionals with extensive experience in handling energetic materials.

Strontium chlorate is a powerful and sensitive oxidizing agent that can form explosive

mixtures.[1] It is highly dangerous and can explode when exposed to heat, friction, or shock.[1]

All experiments involving this substance must be conducted in a controlled laboratory

environment with appropriate personal protective equipment (PPE), safety protocols, and

containment measures in place.[2][3][4] Never work alone and ensure all local, state, and

federal regulations are strictly followed.

Frequently Asked Questions (FAQs) &
Troubleshooting
This section addresses common issues encountered during the optimization of strontium
chlorate particle size for pyrotechnic applications.

Q1: My red pyrotechnic composition is burning with a weak or orange-hued flame. How can I

improve the color purity?

A: Poor color quality in strontium-based compositions often stems from an improper chemical

environment in the flame. For the most vibrant red, the key emitting species is Strontium(I)
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chloride (SrCl).[5]

Troubleshooting Steps:

Incorporate a Chlorine Donor: If your formulation lacks a source of chlorine, the red color

will be produced by Strontium Oxide (SrO) and Strontium Monohydroxide (SrOH),

resulting in a less intense red.[5] Consider adding a chlorine-rich fuel, such as chlorinated

rubber or PVC.

Optimize Oxygen Balance: A fuel-rich (negative oxygen balance) composition can

enhance the saturation of the red color.[5] An excess of oxidizer can lead to higher flame

temperatures, which may wash out the desired color.

Check for Contaminants: Sodium contamination, even in trace amounts, will produce a

brilliant yellow emission that can easily overpower the red from strontium. Ensure all

chemical components are of high purity.

Q2: The burn rate of my composition is too fast and uncontrollable. What is the primary cause?

A: An excessively high burn rate is almost always linked to the particle size of the reactive

components, particularly the oxidizer (strontium chlorate).

Troubleshooting Steps:

Increase Oxidizer Particle Size: There is a direct relationship between particle surface

area and reaction rate.[6] Finer particles have a much larger surface area, which leads to

a faster, more violent reaction. The general trend is that a decrease in the particle size of

either the fuel or oxidizer increases the burning rate.[7]

Evaluate Fuel Particle Size: The fuel particle size has a similar effect. If you are using a

powdered metal fuel like magnesium or aluminum, switching to a coarser mesh size can

help slow the reaction.

Adjust Composition Density: Over-compressing the pyrotechnic composition can

sometimes increase the burn rate by improving heat transfer between particles.

Experiment with loading pressure to find an optimal density for a stable burn.[8]
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Q3: My composition is difficult to ignite or the flame self-extinguishes. What are the likely

issues?

A: Ignition and combustion stability problems can be traced to several factors, from

environmental exposure to physical properties of the composition.

Troubleshooting Steps:

Address Hygroscopicity: Strontium chlorate is hygroscopic, meaning it readily absorbs

moisture from the air.[9] This is a primary cause of ignition failure. Ensure all ingredients

are thoroughly dried before mixing and store the final composition in a sealed, desiccated

environment. Due to its hygroscopic nature, strontium chlorate is often used in sealed

pyrotechnic devices.[9]

Decrease Particle Size: While very fine particles can lead to uncontrollable burn rates,

particles that are too large may be difficult to ignite because they require more energy to

reach their ignition temperature.[7] There is an optimal range that must be determined

experimentally.

Use a More Energetic Primer: The ignition train is critical. Ensure your primary ignition

source is sufficient to initiate the main composition. A layer of a more sensitive priming

composition can be used to improve ignition reliability.

Q4: I've noticed an increase in friction and impact sensitivity after milling my strontium
chlorate. Is this normal?

A: Yes, this is an expected and extremely dangerous phenomenon. Reducing the particle size

of an energetic material increases its surface area, which generally leads to increased

sensitivity to friction, shock, and electrostatic discharge.[6]

Mitigation Strategies:

Mill with Extreme Caution: Use appropriate milling techniques (e.g., remote-operated ball

milling with non-sparking media) and handle the finely powdered material with tools that

will not generate sparks or friction.[3]
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Avoid Incompatible Materials: Never mix strontium chlorate with sulfur, sulfides, or

ammonium salts.[1] These mixtures are notoriously sensitive and can ignite spontaneously

or from slight friction.[1][9]

Determine a Safety Threshold: There is a trade-off between performance (burn rate) and

safety (sensitivity). It is critical to establish a minimum acceptable particle size for your

application that does not compromise safety. This often requires specialized sensitivity

testing.

Data Presentation: Particle Size Effects
The following table summarizes the general relationship between oxidizer particle size and key

pyrotechnic performance parameters. Absolute values are highly dependent on the specific

formulation, fuel type, and binder used.
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Particle Size Range
(Illustrative)

Relative Burn Rate
Relative Ignition
Sensitivity

Primary
Application /
Characteristic

> 250 µm (Coarse) Slow Low

Delay compositions,

slow-burning flares

where long duration is

key. May be difficult to

ignite.[10]

100 - 250 µm

(Medium)
Moderate Moderate

Standard flare and

color star

compositions,

providing a balance of

reactivity and safety.

40 - 100 µm (Fine) Fast High

Rapidly burning stars,

fountains, and

compositions where

high luminosity or gas

production is needed

quickly.

< 40 µm (Very Fine)
Very Fast /

Deflagrative
Very High

Flash compositions,

report effects, and

igniters. Poses

significant safety risks

due to high sensitivity.

[6][11]

Experimental Protocols
Safety Preamble: Before conducting any of the following protocols, a full hazard analysis must

be completed. Required PPE includes, at a minimum, flame-resistant clothing, safety goggles,

a face shield, and appropriate gloves.[2][4] All operations should be conducted behind a blast

shield or in a remote-controlled setup.[3]

Protocol 1: Particle Size Analysis
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This protocol outlines methods for characterizing the particle size distribution of strontium
chlorate powder.

1. Sieve Analysis (for coarse particles > 44 µm)[12] a. Select a stack of calibrated sieves with

decreasing mesh sizes. b. Place a known mass of the dry strontium chlorate powder (e.g.,

100 g) on the top sieve.[12] c. Agitate the stack using a mechanical shaker (e.g., RoTap) for a

standardized period (e.g., 15 minutes).[12] d. Carefully weigh the amount of material retained

on each sieve and in the bottom pan. e. Calculate the weight percentage for each particle size

range to determine the distribution.

2. Laser Diffraction (for fine particles < 300 µm)[12][13] a. Disperse a small, representative

sample of the powder in a suitable non-reactive, dry air stream. b. Pass the dispersed particles

through the measurement zone of the laser diffraction instrument. c. The instrument's software

will calculate the particle size distribution based on the angle and intensity of the scattered

laser light. This is often the most versatile method.[12]

Protocol 2: Linear Burn Rate Measurement (Strand
Testing)
This protocol describes a standard method for measuring the linear burn rate of a pyrotechnic

composition at atmospheric pressure.[14]

1. Sample Preparation a. Prepare a homogenous mixture of the pyrotechnic composition with

the desired strontium chlorate particle size. b. Press the composition into a rigid, non-

combustible tube (a "strand"), typically 3-6 mm in diameter, to a controlled density.[14] c. Mark

two points along the length of the strand at a precise distance (e.g., 50 mm).

2. Test Execution a. Securely mount the strand in a fume hood or a designated burn chamber.

b. Position a high-speed camera or two thermal/optical sensors at the marked points. c. Ignite

one end of the strand using a consistent ignition source (e.g., a hot wire or a pyrotechnic

igniter). d. Record the time it takes for the flame front to travel between the two marked points.

3. Calculation a. The linear burn rate is calculated by dividing the distance between the marks

by the measured time.[8] b. Express the result in millimeters per second (mm/s).[14] c. Repeat

the test at least three times for each formulation to ensure reproducibility.[15]
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Caption: Workflow for optimizing strontium chlorate particle size.
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Caption: Effect of particle size on pyrotechnic properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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